Cas no 31952-16-6 (1,3-Propanediol,2,2-bis(phenylmethyl)-)

• Product Name: 1,3-Propanediol,2,2-bis(phenylmethyl)-
• CAS No: 31952-16-6
• MF: C₁₇H₂₀O₂
• MW: 256.339505195618
• MDL: MFCD01112173
• CID: 300175
• PubChem ID: 24885115
• Update Time: 2025-04-19

1,3-Propanediol,2,2-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2,2-bis(phenylmethyl)-
• 2,2-dibenzylpropane-1,3-diol
• 2,2-Dibenzyl-1,3-propanediol
• AKOS016034716
• SCHEMBL2489390
• SY316894
• J-018575
• BS-16500
• DTXSID50454377
• MFCD01112173
• 2,2-dibenzyl-1,3-propandiol
• 31952-16-6
• CS-0137260
• A875756
• 2,2-Bis(phenylmethyl)-1,3,propanediol
• AZLRECYOMFCGTK-UHFFFAOYSA-N
• 2,2-Dibenzyl-1,3-propanediol, >=97.0%
• DB-312964

• MDL： MFCD01112173
• Inchi： 1S/C17H20O2/c18-13-17(14-19,11-15-7-3-1-4-8-15)12-16-9-5-2-6-10-16/h1-10,18-19H,11-14H2
• InChI Key： AZLRECYOMFCGTK-UHFFFAOYSA-N
• SMILES： OCC(CO)(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.1464
• Monoisotopic Mass: 256.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.127
• Melting Point: 84-88 °C
• Boiling Point: 442.129°C at 760 mmHg
• Flash Point: 208.804°C
• Refractive Index: 1.594
• PSA: 40.46

1,3-Propanediol,2,2-bis(phenylmethyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids